4-Benzylthiomorpholine-3-carbonitrile
Overview
Description
4-Benzylthiomorpholine-3-carbonitrile is a chemical compound with the molecular formula C12H14N2S and a molecular weight of 218.32 g/mol . It is typically stored at room temperature and appears as a powder .
Molecular Structure Analysis
The InChI code for 4-Benzylthiomorpholine-3-carbonitrile is 1S/C12H14N2S/c13-8-12-10-15-7-6-14 (12)9-11-4-2-1-3-5-11/h1-5,12H,6-7,9-10H2 . This code provides a standard way to encode the molecule’s structure and can be used to generate a visual representation of the molecule.Physical And Chemical Properties Analysis
4-Benzylthiomorpholine-3-carbonitrile is a powder that is stored at room temperature .Scientific Research Applications
Drug Development
4-Benzylthiomorpholine-3-carbonitrile: is a compound that has potential applications in drug development due to its structural features. The presence of a thiophene ring, which is known for its pharmacological properties, makes it a candidate for synthesizing biologically active compounds. Thiophene derivatives exhibit a wide range of biological activities, including anticancer, anti-inflammatory, and antimicrobial effects .
Material Synthesis
The unique structure of 4-Benzylthiomorpholine-3-carbonitrile offers opportunities in material science, particularly in the synthesis of organic semiconductors. Thiophene-based molecules play a significant role in the advancement of organic field-effect transistors (OFETs) and organic light-emitting diodes (OLEDs) .
Corrosion Inhibition
Thiophene derivatives are known to be effective corrosion inhibitors. The application of 4-Benzylthiomorpholine-3-carbonitrile in industrial chemistry could be explored to prevent corrosion in metals, thus extending the life of machinery and infrastructure .
Analytical Chemistry
4-Benzylthiomorpholine-3-carbonitrile: may have applications in analytical chemistry as a reagent or a standard for calibrating instruments. Its stable structure and purity make it suitable for use in high-precision analytical procedures.
Each of these fields presents a unique set of challenges and opportunities for research and development. The applications mentioned above are based on the general properties of thiophene derivatives and the potential of 4-Benzylthiomorpholine-3-carbonitrile as a versatile chemical compound in scientific research.
properties
IUPAC Name |
4-benzylthiomorpholine-3-carbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14N2S/c13-8-12-10-15-7-6-14(12)9-11-4-2-1-3-5-11/h1-5,12H,6-7,9-10H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UOBSMRXPIHLNOO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CSCC(N1CC2=CC=CC=C2)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14N2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
218.32 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Benzylthiomorpholine-3-carbonitrile | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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